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Compound of Interest

Compound Name: 4-(2-Chloroethyl)morpholine

Cat. No.: B1582488

Chemical Structure and Identification

4-(2-Chloroethyl)morpholine is a heterocyclic compound featuring a morpholine ring N-
substituted with a 2-chloroethyl group. The presence of both a tertiary amine and a reactive
alkyl chloride makes it a valuable bifunctional building block in organic synthesis. It is most
commonly handled and stored as its hydrochloride salt, which exhibits greater stability.
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2D Structure of 4-(2-Chloroethyl)morpholine
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Start: Prepare Reactants

Y
E)issolve 2-morpholinoethan-1-ol (1.0 eq))

in Dichloromethane (DCM)

Y
Cool solution to 0°C
(ice bath)

Y

[Add catalytic amount of DMF)

Y
(Slowly add Thionyl Chloride (SOCIz) (5.0 eq) ]

dropwise to the stirred solution at 0°C

Y

Heat reaction mixture to 40°C
and stir overnight

Y
Gllonitor reaction progress by TLC]

Upon completion

Y

Work-up: Evaporate solvent
under vacuum

Y
[Dilute crude product with DCM)

Y

[ Wash with saturated NaHCOs solution )

Y

Concentrate organic layer
under reduced pressure

Y
C:’urification: Column Chromatography)

(3% MeOH in DCM)

!

End Product: 4-(2-Chloroethyl)morpholine
(Colorless Liquid)

Click to download full resolution via product page
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 To cite this document: BenchChem. [4-(2-Chloroethyl)morpholine chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582488#4-2-chloroethyl-morpholine-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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